Cas no 2306276-87-7 (methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate)

• Product Name: methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate
• CAS No: 2306276-87-7
• MF: C₁₂H₉BrFNO₂
• MW: 298.10776591301
• CID: 6449807
• PubChem ID: 138755821
• Update Time: 2025-10-30

methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate
• 3-Quinolineacetic acid, 6-bromo-8-fluoro-, methyl ester
• PB42302
• P20121
• methyl 2-(6-bromo-8-fluoroquinolin-3-yl)acetate
• 2306276-87-7
• PS-15799
• Methyl2-(6-bromo-8-fluoro-3-quinolyl)acetate
• CS-0309457

• Inchi： 1S/C12H9BrFNO2/c1-17-11(16)3-7-2-8-4-9(13)5-10(14)12(8)15-6-7/h2,4-6H,3H2,1H3
• InChI Key： YSLDHPCXOWEKGM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2F)C=C(CC(OC)=O)C=1

Computed Properties

• Exact Mass: 296.98007g/mol
• Monoisotopic Mass: 296.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.569±0.06 g/cm3(Predicted)
• Boiling Point: 374.8±37.0 °C(Predicted)
• pka: 0.39±0.50(Predicted)

Additional information on methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate

Recent Advances in the Study of Methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate (CAS: 2306276-87-7)

Methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate (CAS: 2306276-87-7) is a key intermediate in the synthesis of various biologically active quinoline derivatives. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential clinical implications.

In a study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate as a versatile building block for the synthesis of kinase inhibitors. The compound's unique structural features, including the bromo and fluoro substituents, were found to enhance binding affinity to specific kinase targets, making it a promising candidate for further optimization in drug discovery programs.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters (2023), where methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate was used as a precursor for the synthesis of novel antimicrobial agents. The resulting derivatives exhibited potent activity against drug-resistant bacterial strains, with minimal cytotoxicity to human cells. This finding underscores the potential of this compound in addressing the growing challenge of antimicrobial resistance.

Recent pharmacokinetic studies have also shed light on the metabolic stability of methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate and its derivatives. A study in Drug Metabolism and Disposition (2023) reported favorable metabolic profiles for several analogs, suggesting good oral bioavailability and potential for clinical development. These findings are particularly relevant for researchers working on the optimization of quinoline-based therapeutics.

From a synthetic chemistry perspective, advances in catalytic methods have improved the efficiency of producing methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate. A recent publication in Organic Process Research & Development (2023) described a scalable, environmentally friendly synthesis route that reduces the need for hazardous reagents while maintaining high yields. This development is expected to facilitate larger-scale production for both research and potential commercial applications.

Looking forward, the unique properties of methyl 2-(6-bromo-8-fluoro-3-quinolyl)acetate continue to attract attention in drug discovery. Current research efforts are focused on exploring its potential in targeted therapies, particularly in precision oncology approaches. The compound's ability to serve as a scaffold for diverse molecular modifications positions it as a valuable tool in the medicinal chemist's arsenal for developing next-generation therapeutics.